Cas no 1803824-13-6 (2-Fluoro-6-methyl-4-nitrobenzyl alcohol)

• Product Name: 2-Fluoro-6-methyl-4-nitrobenzyl alcohol
• CAS No: 1803824-13-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5005063
• Update Time: 2025-10-29

2-Fluoro-6-methyl-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methyl-4-nitrobenzyl alcohol

• Inchi： 1S/C8H8FNO3/c1-5-2-6(10(12)13)3-8(9)7(5)4-11/h2-3,11H,4H2,1H3
• InChI Key： MNADMHOAODKWFL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 2-Fluoro-6-methyl-4-nitrobenzyl alcohol

Introduction to 2-Fluoro-6-methyl-4-nitrobenzyl alcohol (CAS No. 1803824-13-6)

2-Fluoro-6-methyl-4-nitrobenzyl alcohol (CAS No. 1803824-13-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro, methyl, and nitro substituents on a benzyl alcohol framework, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-Fluoro-6-methyl-4-nitrobenzyl alcohol is C₉H₉FO₃N, and its molecular weight is approximately 198.17 g/mol. The presence of the fluoro group imparts enhanced lipophilicity and metabolic stability, while the nitro group introduces electron-withdrawing effects and potential redox activity. These features make it an attractive candidate for the development of novel pharmaceuticals and functional materials.

In the realm of pharmaceutical research, 2-Fluoro-6-methyl-4-nitrobenzyl alcohol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Fluoro-6-methyl-4-nitrobenzyl alcohol demonstrated significant inhibitory effects against a panel of cancer cell lines, particularly those derived from breast and lung cancers.

The antimicrobial activity of 2-Fluoro-6-methyl-4-nitrobenzyl alcohol has also been investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibited the growth of several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

Beyond its biological applications, 2-Fluoro-6-methyl-4-nitrobenzyl alcohol has found utility in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of functional polymers and coatings. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed a series of polymeric materials incorporating 2-Fluoro-6-methyl-4-nitrobenzyl alcohol-based monomers that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and biomedical devices.

In the context of chemical synthesis, 2-Fluoro-6-methyl-4-nitrobenzyl alcohol serves as a versatile building block for the preparation of more complex molecules. Its reactivity can be harnessed through various synthetic transformations, such as nucleophilic substitution reactions, coupling reactions, and reduction processes. A notable example is its use in the synthesis of fluorinated aromatic compounds, which are important intermediates in the production of agrochemicals and pharmaceuticals.

The synthesis of 2-Fluoro-6-methyl-4-nitrobenzyl alcohol typically involves multistep procedures that include nitration, fluorination, and benzylation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste generation and energy consumption. For instance, a study published in the in 2020 described a novel method for synthesizing this compound using microwave-assisted reactions under solvent-free conditions.

The safety profile of 2-Fluoro-6-methyl-4-nitrobenzyl alcohol is an important consideration for its practical applications. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to prevent exposure to skin or inhalation. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to eyes and skin upon prolonged contact.

In conclusion, 2-Fluoro-6-methyl-4-nitrobenzyl alcohol (CAS No. 1803824-13-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of study for scientists and researchers worldwide.